2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone
CAS No.: 898780-92-2
Cat. No.: VC2390370
Molecular Formula: C17H16ClFO
Molecular Weight: 290.8 g/mol
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Specification
| CAS No. | 898780-92-2 |
|---|---|
| Molecular Formula | C17H16ClFO |
| Molecular Weight | 290.8 g/mol |
| IUPAC Name | 1-(2-chloro-4-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one |
| Standard InChI | InChI=1S/C17H16ClFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(19)10-16(15)18/h4-5,7-10H,3,6H2,1-2H3 |
| Standard InChI Key | AXPVVRYKESWPMB-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)Cl)C |
| Canonical SMILES | CC1=CC(=CC(=C1)CCC(=O)C2=C(C=C(C=C2)F)Cl)C |
Introduction
2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone is a synthetic organic compound with a molecular formula of C17H16ClFO and a molecular weight of approximately 290.8 g/mol. It is identified by the CAS number 898780-92-2 and is also known as 1-(2-chloro-4-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one .
Synthesis and Applications
While specific synthesis methods for 2'-Chloro-3-(3,5-dimethylphenyl)-4'-fluoropropiophenone are not detailed in the available literature, compounds of similar structure are often synthesized through reactions involving Friedel-Crafts acylation or related methods. The applications of such compounds can vary widely, including use in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis.
Comparison with Related Compounds
A closely related compound is 4'-Chloro-3-(3,5-dimethylphenyl)-2'-fluoropropiophenone, which has a similar molecular formula (C17H16ClFO) and molecular weight (290.8 g/mol) but differs in the position of the fluorine and chlorine atoms on the phenyl ring . This difference can significantly affect the compound's physical properties and reactivity.
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